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Compound of Interest

Compound Name: TM5275 sodium

Cat. No.: B611400

For Researchers, Scientists, and Drug Development Professionals

Introduction

TM5275 is a potent and orally bioavailable small-molecule inhibitor of plasminogen activator
inhibitor-1 (PAI-1), a key regulator in the fibrinolytic system.[1][2][3][4] With an ICso value of
6.95 uM, TM5275 has demonstrated significant antithrombotic effects without prolonging
bleeding time in preclinical models.[1][5][6] Its mechanism of action involves binding to PAI-1
and preventing the inhibition of tissue plasminogen activator (tPA) and urokinase plasminogen
activator (UPA), thereby enhancing fibrinolysis.[5][7][8] This makes TM5275 a valuable tool for
research in thrombosis, cardiovascular diseases, and fibrosis.[2][6]

Accurate and consistent preparation of stock solutions is paramount for obtaining reproducible
results in both in vitro and in vivo studies. This document provides a detailed protocol for the
preparation, storage, and handling of TM5275 sodium stock solutions using dimethyl sulfoxide
(DMSO).

Data Presentation
Chemical Properties of TM5275 Sodium
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Property Value

CAS Number 1103926-82-4[3][4][6][°]
Molecular Formula C2sH27CIN3NaOs[4][6][9]
Molecular Weight 543.97 g/mol [1][9]
Appearance Solid powder[4]

Purity =98%

Solubility of TM5275 Sodium

Solvent Solubility

DMSO 2100 mg/mL (183.83 mM)[1][9]
Water Insoluble[1][4][9]

Ethanol Insoluble[1][9]

Experimental Protocols
Materials and Equipment

e TM5275 sodium salt powder

o Anhydrous or high-purity Dimethyl Sulfoxide (DMSO)

o Calibrated analytical balance

o Sterile, amber glass vials or polypropylene microcentrifuge tubes
o Vortex mixer

o Calibrated micropipettes and sterile tips

o Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses
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Protocol 1: Preparation of a 10 mM TM5275 Sodium
Stock Solution in DMSO

This protocol describes the preparation of 1 mL of a 10 mM stock solution. Adjust volumes as
needed for different desired concentrations or volumes.

Preparation: Before starting, allow the TM5275 sodium vial to equilibrate to room
temperature to prevent condensation. Ensure a clean and dry workspace.

¢ Weighing the Compound: Carefully weigh out 5.44 mg of TM5275 sodium powder using an
analytical balance and transfer it to a sterile vial.

e Adding Solvent: Add 1 mL of anhydrous DMSO to the vial containing the TM5275 sodium
powder. Using fresh DMSO is recommended as it is hygroscopic and absorbed moisture can
affect solubility.[1][10]

 Dissolution: Cap the vial securely and vortex the solution for 1-2 minutes until the compound
is completely dissolved. A clear solution should be obtained. If dissolution is slow, gentle
warming in a water bath (not exceeding 40°C) or brief sonication can be applied.[5][11]

» Storage:
o Short-term (days to weeks): The stock solution can be stored at 4°C.[4]

o Long-term (months to years): For long-term storage, aliquot the stock solution into single-
use volumes to avoid repeated freeze-thaw cycles and store at -20°C or -80°C.[4][5][11]
[12] When stored at -20°C, the solution is stable for at least one month, and for up to six
months at -80°C.[5]

Protocol 2: Preparation of Working Solutions for Cell-
Based Assays

o Determine Final Concentration: Decide on the final concentration of TM5275 required for
your experiment.

o Serial Dilution (if necessary): It is best to perform initial serial dilutions of the concentrated
DMSO stock solution in DMSO before diluting in an aqueous medium to prevent
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precipitation.[10]

» Final Dilution: Thaw a single-use aliquot of the TM5275 stock solution. Dilute the stock
solution directly into the cell culture medium to the final desired concentration. Ensure that
the final concentration of DMSO in the culture medium is low (typically < 0.5%) to avoid
cytotoxicity.[11][12] Always include a vehicle control (medium with the same final
concentration of DMSO) in your experiments.

Mandatory Visualization
Experimental Workflow Diagram
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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